![molecular formula C12H15F3N2O2 B6167504 tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate CAS No. 1043962-45-3](/img/no-structure.png)
tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate
Overview
Description
Tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate is an organic compound that is used in a variety of scientific and research applications. It is a white crystalline solid that is soluble in water and other polar solvents. This compound has been studied extensively for its potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate is used in various scientific and research applications, such as the synthesis of pharmaceuticals, the study of enzyme inhibitors, and the development of new chemical compounds. It has also been used in the synthesis of fluorescent compounds for use in medical imaging and diagnostics.
Mechanism of Action
Tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate is an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). It works by binding to the active site of the enzyme, preventing it from catalyzing the reaction.
Biochemical and Physiological Effects
Tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in the inflammatory response. It has also been shown to have anti-inflammatory, anti-allergic, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is highly soluble in water and other polar solvents. However, it is also important to consider the potential limitations of using this compound. For example, it is toxic in high concentrations and can be difficult to purify.
Future Directions
The potential applications of tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate are still being explored. Possible future directions for research include the development of new pharmaceuticals, the study of enzyme inhibitors, and the development of fluorescent compounds for use in medical imaging and diagnostics. Additionally, further research into the biochemical and physiological effects of this compound may lead to new treatments for various diseases.
Synthesis Methods
Tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate can be synthesized by reacting 4-amino-2-(trifluoromethyl)phenol with tert-butyl isocyanate in the presence of a base, such as potassium carbonate. The reaction is carried out in an inert atmosphere at a temperature of up to 80°C. The product is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate involves the reaction of tert-butyl N-(chlorocarbonyl)carbamate with 4-amino-2-(trifluoromethyl)aniline in the presence of a base.", "Starting Materials": [ "tert-butyl N-(chlorocarbonyl)carbamate", "4-amino-2-(trifluoromethyl)aniline", "base (e.g. triethylamine)" ], "Reaction": [ "Add 4-amino-2-(trifluoromethyl)aniline to a solution of tert-butyl N-(chlorocarbonyl)carbamate in a suitable solvent (e.g. dichloromethane).", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "After completion of the reaction, extract the product with a suitable solvent (e.g. ethyl acetate).", "Purify the product by column chromatography or recrystallization to obtain tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate as a white solid." ] } | |
CAS RN |
1043962-45-3 |
Product Name |
tert-butyl N-[4-amino-2-(trifluoromethyl)phenyl]carbamate |
Molecular Formula |
C12H15F3N2O2 |
Molecular Weight |
276.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
